Cas no 1361899-90-2 (2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid
• CAS No: 1361899-90-2
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4932926
• Update Time: 2025-07-22

2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid

• Inchi： 1S/C10H12F2N2O2/c1-5-4-14-7(3-13)9(10(11)12)6(5)2-8(15)16/h4,10H,2-3,13H2,1H3,(H,15,16)
• InChI Key： IADZGJAHZISTIC-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C)C=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic Acid (CAS No. 1361899-90-2)

2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid, identified by its CAS number 1361899-90-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, a class of molecules known for their diverse biological activities and applications in drug development. The unique structural features of this compound, including its aminomethyl, difluoromethyl, and methyl substituents, contribute to its distinct chemical properties and potential therapeutic benefits.

The significance of 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid lies in its potential role as a key intermediate in the synthesis of various pharmacologically active agents. Pyridine derivatives are widely recognized for their involvement in the development of drugs targeting a broad spectrum of diseases, including central nervous system disorders, infectious diseases, and cancer. The presence of the aminomethyl group enhances the compound's ability to form hydrogen bonds, making it a valuable building block for designing molecules with improved solubility and bioavailability.

Moreover, the difluoromethyl group is a common structural motif in many pharmaceuticals due to its ability to modulate metabolic stability and binding affinity. This substitution can significantly influence the pharmacokinetic profile of drug candidates, often leading to enhanced efficacy and reduced toxicity. The methyl group at the 5-position of the pyridine ring further contributes to the compound's overall stability and reactivity, making it a versatile precursor in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine-based scaffolds in drug discovery. Researchers have demonstrated that modifications at specific positions within the pyridine ring can lead to novel compounds with improved pharmacological properties. For instance, studies have shown that incorporating fluorinated alkyl groups, such as the difluoromethyl moiety, can enhance binding interactions with biological targets, thereby increasing drug potency.

In particular, 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid has been explored in the context of developing inhibitors for enzymes involved in cancer metabolism. Pyridine derivatives have shown promise as inhibitors of kinases and other enzymes that play critical roles in tumor growth and progression. The combination of an aminomethyl group for interactions with polar residues and a difluoromethyl group for metabolic stability makes this compound an attractive candidate for further investigation.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups efficiently. The use of high-purity starting materials and rigorous purification protocols ensures that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. By leveraging computational chemistry tools and high-throughput screening methods, researchers can rapidly assess the binding affinity and selectivity of 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid against various biological targets. This approach allows for the identification of structural analogs with enhanced potency and reduced side effects.

Furthermore, recent studies have explored the use of this compound in combination therapies. The synergistic effects observed when pairing pyridine-based inhibitors with other therapeutic agents have opened new avenues for treating complex diseases. For example, combining kinase inhibitors with compounds that modulate immune responses has shown promising results in preclinical models.

The chemical properties of 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid also make it a valuable tool for mechanistic studies. Researchers can use spectroscopic techniques such as NMR spectroscopy and mass spectrometry to gain insights into how this compound interacts with biological targets at the molecular level. These studies not only enhance our understanding of drug action but also provide critical data for optimizing lead compounds into viable drug candidates.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-4-acetic acid (CAS No. 1361899-90-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development position it as a promising candidate for further research and clinical evaluation. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.